Cas no 27158-85-6 (Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,1,2,3,4-tetrahydro-)

Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,1,2,3,4-tetrahydro- structure
27158-85-6 structure
Product Name:Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,1,2,3,4-tetrahydro-
CAS No:27158-85-6
MF:C11H12N2
MW:172.226382255554
CID:275578
PubChem ID:213866
Update Time:2025-04-19

Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,1,2,3,4-tetrahydro-
    • 1,2,3,4-tetrahydro-[1,4]diazepino[3,2,1-hi]indole
    • Pyrrolo(1,2,3-ef)(1,5)benzodiazepine, 4,5,6,7-tetrahydro-
    • 27158-85-6
    • BRN 0957992
    • 4,5,6,7-Tetrahydropyrrolo(1,2,3-ef)(1,5)benzodiazepine
    • DTXSID60181627
    • Inchi: 1S/C11H12N2/c1-3-9-5-8-13-7-2-6-12-10(4-1)11(9)13/h1,3-5,8,12H,2,6-7H2
    • InChI Key: JTIUNDJPUKNFER-UHFFFAOYSA-N
    • SMILES: N12C=CC3=CC=CC(=C13)NCCC2

Computed Properties

  • Exact Mass: 172.10016
  • Monoisotopic Mass: 172.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 17Ų

Experimental Properties

  • PSA: 16.96
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